N-(5-amino-2-fluorophenyl)-2-(4-methoxyphenoxy)acetamide

Specification

• CAS No.: 953734-06-0
• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol
• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-(4-methoxyphenoxy)acetamide
• Standard InChI: InChI=1S/C15H15FN2O3/c1-20-11-3-5-12(6-4-11)21-9-15(19)18-14-8-10(17)2-7-13(14)16/h2-8H,9,17H2,1H3,(H,18,19)
• Standard InChI Key: BRBRDTZJTNUAPW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)F
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)F

Introduction

N-(5-Amino-2-fluorophenyl)-2-(4-methoxyphenoxy)acetamide is a complex organic compound with a molecular formula of C₁₅H₁₅FN₂O₃ and a molecular weight of approximately 290.3 g/mol. This compound is of interest in various scientific fields due to its unique chemical structure, which includes both fluorine and methoxy substituents. The presence of these functional groups can significantly influence its physical and chemical properties, as well as its potential biological activities.

Synthesis and Preparation

While specific synthesis protocols for N-(5-Amino-2-fluorophenyl)-2-(4-methoxyphenoxy)acetamide are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses. These typically start with the preparation of the individual components (e.g., 5-amino-2-fluorophenylamine and 4-methoxyphenoxyacetic acid), followed by their coupling using appropriate reagents and conditions.

Biological and Chemical Applications

Although specific biological activities of N-(5-Amino-2-fluorophenyl)-2-(4-methoxyphenoxy)acetamide have not been extensively reported, compounds with similar structures have shown potential in various fields. For instance, acetamide derivatives have been explored for their antitubercular, anticancer, and antiviral properties. The presence of fluorine and methoxy groups could enhance these activities by modifying the compound's interaction with biological targets.

Safety and Handling

N-(5-Amino-2-fluorophenyl)-2-(4-methoxyphenoxy)acetamide is classified as an irritant, indicating that it may cause skin or eye irritation upon contact. Therefore, handling this compound requires appropriate protective equipment and adherence to safety protocols.